![molecular formula C9H14O4S B2980344 2-(1,1-Dioxo-3,6-dihydro-2H-thiopyran-4-yl)-2-methylpropanoic acid CAS No. 1785605-44-8](/img/structure/B2980344.png)
2-(1,1-Dioxo-3,6-dihydro-2H-thiopyran-4-yl)-2-methylpropanoic acid
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Description
2-(1,1-Dioxo-3,6-dihydro-2H-thiopyran-4-yl)-2-methylpropanoic acid is a useful research compound. Its molecular formula is C9H14O4S and its molecular weight is 218.27. The purity is usually 95%.
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Scientific Research Applications
Antioxidant and Anti-inflammatory Applications
Thioctic (α-Lipoic) Acid:
- Thioctic acid, also known as α-lipoic acid (ALA), is recognized for its antioxidant properties. ALA is a naturally occurring compound that plays a crucial role in mitochondrial energy metabolism. It is also noted for its ability to regenerate other antioxidants such as vitamin C, vitamin E, and glutathione, enhancing the body's overall antioxidant defense system. This compound is used therapeutically for conditions such as diabetes mellitus, where it improves insulin sensitivity and has been shown to alleviate symptoms of diabetic neuropathy (Salehi et al., 2019).
Applications in Drug Delivery and Stability
Pharmaceutical Development of Thioctic Acid:
- The physicochemical properties of thioctic acid, its compatibility with excipients, and methods to improve its photostability and compressibility for tablet formulation have been explored. These studies aim to optimize the delivery and efficacy of thioctic acid in treating conditions like liver diseases, hyperlipidemia, and diabetes mellitus. Innovative formulations have been developed to enhance its bioavailability and therapeutic outcomes (Egorova et al., 2021).
Environmental Impact and Biodegradation
Herbicides and Environmental Toxicology:
- The environmental behavior, toxicological effects, and biodegradation of herbicides like 2,4-dichlorophenoxyacetic acid (2,4-D) have been extensively studied. 2,4-D is among the most widely used herbicides, and concerns about its potential environmental and health impacts have led to research on its fate in ecosystems and strategies for mitigation. Studies emphasize the importance of understanding the environmental dynamics of such compounds to minimize their adverse effects on non-target species and ecosystems (Islam et al., 2017).
Properties
IUPAC Name |
2-(1,1-dioxo-3,6-dihydro-2H-thiopyran-4-yl)-2-methylpropanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14O4S/c1-9(2,8(10)11)7-3-5-14(12,13)6-4-7/h3H,4-6H2,1-2H3,(H,10,11) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JWJLXWLEUYCKGF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C1=CCS(=O)(=O)CC1)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.